Cas no 2034307-42-9 (N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]pyridine-3-sulfonamide)

• Product Name: N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]pyridine-3-sulfonamide
• CAS No: 2034307-42-9
• MF: C₁₂H₁₇N₅O₂S
• MW: 295.360680341721
• CID: 5333298
• Update Time: 2025-05-23

N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)pyridine-3-sulfonamide
• N-[3-methyl-1-(triazol-1-yl)butan-2-yl]pyridine-3-sulfonamide
• N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]pyridine-3-sulfonamide

• Inchi： 1S/C12H17N5O2S/c1-10(2)12(9-17-7-6-14-16-17)15-20(18,19)11-4-3-5-13-8-11/h3-8,10,12,15H,9H2,1-2H3
• InChI Key： WSMFXUPXJDHQKC-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NC(CN1C=CN=N1)C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 395
• XLogP3: 0.6
• Topological Polar Surface Area: 98.2

Additional information on N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]pyridine-3-sulfonamide

N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]pyridine-3-sulfonamide: A Comprehensive Overview

The compound N-[3-methyl-1-(1H-1,2,3-triazol-1-yli)butan-2-yli]pyridine-sulfonamide (CAS No. 2034307429) is a highly specialized chemical entity with significant potential in various fields of application. This compound has garnered attention due to its unique structural features and promising properties, which have been extensively studied in recent research.

At its core, the molecule consists of a pyridine ring substituted with a sulfonamide group at the 3-position. The sulfonamide group is further connected to a butanamine moiety that carries a methyl substituent and a triazole ring at the nitrogen atom. This combination of functional groups imparts the compound with versatile reactivity and selectivity, making it an attractive candidate for advanced chemical applications.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry and materials science. The presence of the triazole ring in this molecule enhances its stability and bioavailability, which are critical factors for drug development. Additionally, the methyl substitution on the butanamine chain contributes to the compound's lipophilicity, further enhancing its potential as a drug candidate.

The synthesis of N-[3-methyl...sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound, including microwave-assisted synthesis and catalytic hydrogenation. These advancements have significantly improved the scalability of the synthesis process.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead for anti-inflammatory and anti-cancer agents due to its ability to modulate key cellular pathways. In materials science, its unique electronic properties make it a candidate for advanced polymers and coatings.

Furthermore, recent research has focused on the environmental impact of this compound. Studies indicate that it is biodegradable under specific conditions, which aligns with current sustainability trends in chemical manufacturing.

In conclusion, N-[3-methyl...sulfonamide (CAS No. 2034307429) represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and favorable properties make it an invaluable tool for researchers in various fields.